Cas no 398997-11-0 (N-3-(morpholin-4-yl)propyl-2,4,6-tris(propan-2-yl)benzene-1-sulfonamide)

• Product Name: N-3-(morpholin-4-yl)propyl-2,4,6-tris(propan-2-yl)benzene-1-sulfonamide
• CAS No: 398997-11-0
• MF: C₂₂H₃₈N₂O₃S
• MW: 410.613725185394
• CID: 6453241
• PubChem ID: 3142402
• Update Time: 2025-05-19

N-3-(morpholin-4-yl)propyl-2,4,6-tris(propan-2-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-3-(morpholin-4-yl)propyl-2,4,6-tris(propan-2-yl)benzene-1-sulfonamide
• SR-01000461575
• Z276603056
• AKOS000597709
• SR-01000461575-1
• N-(3-morpholin-4-ylpropyl)-2,4,6-tri(propan-2-yl)benzenesulfonamide
• 2,4,6-triisopropyl-N-(3-morpholinopropyl)benzenesulfonamide
• BRD-K82005158-001-02-1
• ChemDiv3_002340
• F0838-0595
• 398997-11-0
• HMS1479K08
• (3-morpholin-4-ylpropyl){[2,4,6-tris(methylethyl)phenyl]sulfonyl}amine
• BRD-K82005158-001-01-3

• Inchi： 1S/C22H38N2O3S/c1-16(2)19-14-20(17(3)4)22(21(15-19)18(5)6)28(25,26)23-8-7-9-24-10-12-27-13-11-24/h14-18,23H,7-13H2,1-6H3
• InChI Key： OSPAZQASUNWGRU-UHFFFAOYSA-N
• SMILES： S(C1C(=CC(C(C)C)=CC=1C(C)C)C(C)C)(NCCCN1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 410.26031425g/mol
• Monoisotopic Mass: 410.26031425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 67Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-3-(morpholin-4-yl)propyl-2,4,6-tris(propan-2-yl)benzene-1-sulfonamide

Recent Advances in the Study of N-3-(morpholin-4-yl)propyl-2,4,6-tris(propan-2-yl)benzene-1-sulfonamide (CAS: 398997-11-0)

The compound N-3-(morpholin-4-yl)propyl-2,4,6-tris(propan-2-yl)benzene-1-sulfonamide (CAS: 398997-11-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and pharmacokinetic properties. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of N-3-(morpholin-4-yl)propyl-2,4,6-tris(propan-2-yl)benzene-1-sulfonamide to enhance its pharmacological profile. Researchers have employed advanced synthetic methodologies, including multi-step organic reactions and computational modeling, to improve the yield and purity of the compound. These efforts have led to the development of more efficient synthetic routes, which are crucial for scaling up production for preclinical and clinical studies.

In vitro and in vivo studies have demonstrated that N-3-(morpholin-4-yl)propyl-2,4,6-tris(propan-2-yl)benzene-1-sulfonamide exhibits promising activity against a range of biological targets. Notably, the compound has shown inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that it may modulate signaling pathways associated with cancer cell proliferation, making it a candidate for further investigation in oncology research.

The pharmacokinetic properties of N-3-(morpholin-4-yl)propyl-2,4,6-tris(propan-2-yl)benzene-1-sulfonamide have also been explored in recent studies. Researchers have assessed its absorption, distribution, metabolism, and excretion (ADME) profiles using advanced analytical techniques such as liquid chromatography-mass spectrometry (LC-MS) and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided valuable insights into the compound's bioavailability and metabolic stability, which are critical for its development as a therapeutic agent.

Despite the promising findings, challenges remain in the development of N-3-(morpholin-4-yl)propyl-2,4,6-tris(propan-2-yl)benzene-1-sulfonamide as a drug candidate. Issues such as solubility, toxicity, and off-target effects need to be addressed through further optimization and rigorous preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, N-3-(morpholin-4-yl)propyl-2,4,6-tris(propan-2-yl)benzene-1-sulfonamide (CAS: 398997-11-0) represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical structure and biological activity make it a valuable subject of ongoing research in chemical biology and medicinal chemistry. Future studies should focus on refining its pharmacological properties and exploring its potential in treating various diseases, including inflammation and cancer.